N-(benzo[d][1,3]dioxol-5-yl)-3-(benzofuran-2-carboxamido)benzofuran-2-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-(1-benzofuran-2-carbonylamino)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H16N2O6/c28-24(21-11-14-5-1-3-7-17(14)32-21)27-22-16-6-2-4-8-18(16)33-23(22)25(29)26-15-9-10-19-20(12-15)31-13-30-19/h1-12H,13H2,(H,26,29)(H,27,28)
• InChI Key: GMDPHMPYNAUSEG-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=C(C4=CC=CC=C4O3)NC(=O)C5=CC6=CC=CC=C6O5
• Molecular Formula: C25H16N2O6
• Molecular Weight: 440.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(benzofuran-2-carboxamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C25H16N2O6 and its molecular weight is 440.411. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-3-(benzofuran-2-carboxamido)benzofuran-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-3-(benzofuran-2-carboxamido)benzofuran-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

A significant body of research is dedicated to the synthesis and characterization of benzofuran derivatives, including structures related to N-(benzo[d][1,3]dioxol-5-yl)-3-(benzofuran-2-carboxamido)benzofuran-2-carboxamide. These studies aim to develop novel compounds with potential biological activities through various synthetic routes and to thoroughly characterize them using spectral and elemental analysis techniques. For example, research has explored the synthesis of benzofuran-2-carboxamide derivatives with potential antimicrobial, anti-inflammatory, and DPPH radical scavenging activities, characterized by NMR, IR, Mass, and X-ray crystallographic techniques (Lavanya, Sribalan, & Padmini, 2017).

Biological Evaluation

The synthesized benzofuran derivatives have been evaluated for a wide range of biological activities. This includes antimicrobial screening against pathogenic bacteria such as S. aureus and E. coli, demonstrating that these compounds can serve as potential candidates for antimicrobial agents. Furthermore, some derivatives have been shown to exhibit anti-inflammatory and antioxidant properties, suggesting their usefulness in developing therapeutic agents for related conditions (Idrees, Bodkhe, Siddiqui, & Kola, 2020).

Antimicrobial Activity

Specific studies have synthesized novel series of derivatives integrated with quinoline, pyrazole, and benzofuran moieties, which were screened for in vitro antibacterial activity. These compounds have shown efficacy against various pathogenic bacteria, highlighting their potential as antimicrobial agents (Idrees et al., 2019).